Cas no 1261903-58-5 ((2,4)-Dihydroxy-5-(4-fluoro-3-methylphenyl)pyrimidine)

• Product Name: (2,4)-Dihydroxy-5-(4-fluoro-3-methylphenyl)pyrimidine
• CAS No: 1261903-58-5
• MF: C₁₁H₉FN₂O₂
• MW: 220.199765920639
• MDL: MFCD18316529
• CID: 5216766
• Update Time: 2026-03-06

(2,4)-Dihydroxy-5-(4-fluoro-3-methylphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• (2,4)-Dihydroxy-5-(4-fluoro-3-methylphenyl)pyrimidine
• 2,4(1H,3H)-Pyrimidinedione, 5-(4-fluoro-3-methylphenyl)-

• MDL： MFCD18316529
• Inchi： 1S/C11H9FN2O2/c1-6-4-7(2-3-9(6)12)8-5-13-11(16)14-10(8)15/h2-5H,1H3,(H2,13,14,15,16)
• InChI Key： BISVVFHZYZUVGB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C1=CNC(NC1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 354
• XLogP3: 1.1
• Topological Polar Surface Area: 58.2

Additional information on (2,4)-Dihydroxy-5-(4-fluoro-3-methylphenyl)pyrimidine

Compound CAS No. 1261903-58-5: (2,4)-Dihydroxy-5-(4-fluoro-3-methylphenyl)pyrimidine

The compound with CAS number 1261903-58-5, known as (2,4)-Dihydroxy-5-(4-fluoro-3-methylphenyl)pyrimidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic compounds that are widely studied for their diverse biological activities and potential applications in drug development. The pyrimidine ring serves as a central structural motif, with substituents at positions 2, 4, and 5 contributing to its unique chemical properties.

The 4-fluoro-3-methylphenyl group attached at position 5 of the pyrimidine ring introduces electronic and steric effects that influence the compound's reactivity and selectivity. Fluorine, being an electronegative atom, enhances the molecule's lipophilicity and stability, while the methyl group provides additional steric bulk. These features make (2,4)-Dihydroxy-5-(4-fluoro-3-methylphenyl)pyrimidine a promising candidate for various applications in pharmaceutical research.

Recent studies have highlighted the potential of this compound as a kinase inhibitor, particularly targeting enzymes involved in cellular signaling pathways. Kinases play a crucial role in regulating cell growth, differentiation, and apoptosis, making them attractive targets for anticancer therapies. The dihydroxy groups at positions 2 and 4 of the pyrimidine ring are believed to facilitate hydrogen bonding interactions with the active site of kinase enzymes, thereby inhibiting their catalytic activity. This property has been extensively explored in preclinical models, demonstrating significant antiproliferative effects against cancer cell lines.

In addition to its pharmacological applications, (2,4)-Dihydroxy-5-(4-fluoro-3-methylphenyl)pyrimidine has also been investigated for its potential in optoelectronic materials. The pyrimidine core exhibits strong fluorescence properties under UV light, which can be further tuned by modifying the substituents. Researchers have reported that this compound can serve as a building block for constructing advanced materials with applications in light-emitting diodes (LEDs) and sensors. Its ability to form stable aggregates or self-assembled structures makes it a valuable component in nanotechnology.

The synthesis of (2,4)-Dihydroxy-5-(4-fluoro-3-methylphenyl)pyrimidine involves a multi-step process that typically begins with the preparation of a suitable pyrimidine precursor. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has facilitated the attachment of the 4-fluoro-3-methylphenyl group to the pyrimidine ring with high regioselectivity.

From an environmental standpoint, this compound has been shown to exhibit low toxicity profiles in preliminary studies. Its degradation pathways under various environmental conditions are currently under investigation to ensure its safe application in industrial settings. Regulatory agencies have expressed interest in this compound due to its potential benefits across multiple industries while emphasizing the need for rigorous safety assessments.

In conclusion, (2,4)-Dihydroxy-5-(4-fluoro-3-methylphenyl)pyrimidine represents a versatile molecule with wide-ranging applications in both medicinal chemistry and materials science. Its unique structural features and promising biological activities make it a focal point for ongoing research efforts. As new insights into its properties emerge, this compound is expected to contribute significantly to the development of innovative therapeutic agents and advanced materials.